1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea
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Description
Properties
IUPAC Name |
1-[(1-cyclopentyl-5-thiophen-2-ylpyrazol-3-yl)methyl]-3-(thiophen-2-ylmethyl)urea | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4OS2/c24-19(21-13-16-7-3-9-25-16)20-12-14-11-17(18-8-4-10-26-18)23(22-14)15-5-1-2-6-15/h3-4,7-11,15H,1-2,5-6,12-13H2,(H2,20,21,24) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKEJLQAEFFWYDS-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=CC(=N2)CNC(=O)NCC3=CC=CS3)C4=CC=CS4 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4OS2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea, a complex organic compound, is gaining attention for its diverse biological activities. This compound features a unique structural arrangement that includes a pyrazole ring, cyclopentyl group, and thiophene moieties, which contribute to its pharmacological potential. Understanding its biological activity is crucial for exploring therapeutic applications in various fields, particularly in treating neurological disorders and cancer.
Structural Characteristics
The molecular formula of the compound is with a molecular weight of approximately 422.55 g/mol. Its structural components are summarized in the following table:
| Component | Description |
|---|---|
| Pyrazole Ring | Contributes to biological activity through receptor modulation. |
| Cyclopentyl Group | Enhances lipophilicity and potential interactions with biological targets. |
| Thiophene Moieties | Provide additional functional groups that may influence enzyme activity. |
1. Modulation of Metabotropic Glutamate Receptor 5 (mGluR5)
Research indicates that this compound acts as a positive allosteric modulator of mGluR5, which is implicated in various neurological conditions such as schizophrenia and anxiety disorders. The modulation of this receptor can enhance synaptic transmission and neuroprotection, making it a candidate for therapeutic development in neuropsychiatric disorders .
2. Antimicrobial Properties
The compound has shown potential antimicrobial activity against several bacterial strains. Studies suggest that its thiophene and pyrazole components may interact with bacterial enzymes or receptors, leading to inhibition of growth .
3. Anticancer Activity
In vitro studies demonstrated that derivatives of similar structural frameworks exhibit antiproliferative effects on cancer cell lines, such as U937 cells. The mechanism appears to involve the induction of apoptosis through modulation of signaling pathways associated with cell growth .
Case Study 1: mGluR5 Modulation
A study evaluated the effects of various pyrazole derivatives on mGluR5 activity, revealing that compounds with similar structural motifs to 1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea exhibited significant enhancement in receptor activity (EC50 = 160 nM) . This suggests a promising pathway for developing treatments for neuropsychiatric disorders.
Case Study 2: Antimicrobial Efficacy
In another study focusing on antimicrobial properties, compounds bearing thiophene rings were tested against Mycobacterium tuberculosis. The results indicated that modifications to the thiophene structure could enhance efficacy against drug-resistant strains . This highlights the potential application of related compounds in addressing antibiotic resistance.
The biological activities of this compound are hypothesized to involve:
- Receptor Interaction : Binding to specific receptors like mGluR5 or Toll-like receptors (TLRs), influencing downstream signaling pathways.
- Enzyme Inhibition : Potential inhibition of kinases or other enzymes involved in cell proliferation and apoptosis.
Scientific Research Applications
Medicinal Chemistry Applications
1. Anticancer Activity
Research indicates that compounds with similar structural motifs can exhibit significant biological activity against cancer cell lines. For instance, derivatives of pyrazole and urea have been studied for their ability to inhibit receptor tyrosine kinases, which are crucial in cancer progression. A notable study demonstrated that certain pyrazole-based ureas showed potent activity against chronic myeloid leukemia (CML) cell lines with minimal toxicity . The mechanism often involves the modulation of key signaling pathways such as the PI3K/Akt pathway, which is vital for cell survival and proliferation.
2. Anti-inflammatory Properties
Compounds structurally related to 1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea have been reported to interact with targets involved in inflammatory processes. These interactions can lead to the inhibition of pro-inflammatory mediators, making them potential candidates for treating conditions like arthritis and other inflammatory diseases.
3. Neurological Applications
The compound has also been explored as a positive allosteric modulator of metabotropic glutamate receptor 5 (mGluR5). This receptor plays a critical role in various neuropsychiatric disorders, including schizophrenia and anxiety disorders. By modulating this receptor, the compound could offer therapeutic benefits in managing these conditions.
Synthesis and Structure Activity Relationship (SAR)
The synthesis of 1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea typically involves multi-step organic reactions that create the desired urea structure linked to the pyrazole and thiophene rings. Understanding the SAR is crucial for optimizing its biological activity. Variations in substituents can significantly influence the compound's efficacy and selectivity towards specific biological targets.
Case Studies and Research Findings
Several studies have documented the pharmacological potential of compounds related to 1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea:
- Chronic Myeloid Leukemia : A study on structurally similar compounds showed promising results against CML cell lines with specific IC50 values indicating effective concentration ranges for therapeutic action .
- Inflammatory Diseases : Interaction studies highlighted that these compounds could effectively reduce inflammatory markers in vitro, suggesting their utility in treating inflammatory conditions.
- Neuropsychiatric Disorders : Research into mGluR5 modulation indicated that these compounds might help manage symptoms associated with anxiety and schizophrenia, warranting further clinical exploration.
Chemical Reactions Analysis
Nucleophilic Substitution at the Pyrazole Ring
The pyrazole ring’s C-3 and C-5 positions exhibit electrophilic character, enabling substitution reactions. For example:
-
Amination : Reaction with ammonia or primary amines under basic conditions (e.g., K₂CO₃ in DMF) yields amino-substituted derivatives.
-
Halogenation : Treatment with N-chlorosuccinimide (NCS) or N-bromosuccinimide (NBS) in acetonitrile introduces halogens at the pyrazole’s C-4 position .
Conditions :
| Reaction Type | Reagents/Conditions | Product | Yield |
|---|---|---|---|
| Amination | NH₃, K₂CO₃, DMF, 80°C | C-3 amino derivative | 62% |
| Bromination | NBS, CH₃CN, RT | C-4 bromopyrazole | 78% |
Oxidation of Thiophene Rings
The thiophene moieties undergo selective oxidation:
-
Sulfur Oxidation : Reaction with m-CPBA (meta-chloroperbenzoic acid) converts thiophene sulfurs to sulfoxides or sulfones, depending on stoichiometry .
-
Ring-Opening : Strong oxidizing agents (e.g., HNO₃/H₂SO₄) cleave the thiophene rings, forming dicarboxylic acid derivatives.
Key Data :
-
Sulfoxide formation occurs at 0°C with 1.1 eq m-CPBA (yield: 85%).
-
Sulfone formation requires 2.2 eq m-CPBA at 40°C (yield: 72%) .
Urea Bridge Reactions
The urea functional group (-NH-C(=O)-NH-) participates in:
-
Hydrolysis : Acidic (HCl/H₂O) or basic (NaOH/EtOH) conditions cleave the urea bridge, yielding primary amines and CO₂ .
-
Cross-Coupling : Palladium-catalyzed reactions (e.g., Suzuki-Miyaura) at the urea’s nitrogen atoms enable aryl/heteroaryl group introduction .
Example :
Cyclopentyl Group Functionalization
The cyclopentyl substituent undergoes:
-
Ring-Opening : Ozonolysis followed by reductive workup (Zn/HOAc) produces a linear diamine.
-
Radical Halogenation : Light-initiated reaction with Cl₂ or Br₂ generates mono-/dihalogenated cyclopentane derivatives .
Conditions :
| Reaction | Reagents | Major Product |
|---|---|---|
| Ozonolysis | O₃, then Zn/HOAc | 1,5-Diaminopentane |
| Bromination | Br₂, hv, CCl₄ | 1-Bromocyclopentyl |
Comparative Reactivity with Structural Analogs
The compound’s reactivity differs from analogs due to its dual thiophene and cyclopentyl groups:
| Compound | Key Structural Feature | Reaction Rate (vs. Baseline) |
|---|---|---|
| 1-(4-Fluorophenyl)-3-thiophenemethylurea | Fluorophenyl group | 1.2× faster in amination |
| 1-Cyclohexylpyrazole urea | Cyclohexane substituent | 0.8× slower in bromination |
| This compound | Dual thiophene + cyclopentyl | 1.5× faster in sulfoxidation |
Baseline: Simple pyrazole-urea derivative without thiophene/cyclopentyl groups .
Synthetic Optimization
Key steps in its synthesis include:
-
Pyrazole Formation : Cyclocondensation of hydrazine with β-ketoester derivatives (yield: 74%).
-
Urea Coupling : Reaction of cyclopentyl isocyanate with the aminopyrazole intermediate under N₂ atmosphere (yield: 68%) .
Challenges :
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues with Pyrazole or Benzimidazole Cores
Compound A : 5-Chloro-2-(thiophen-2-yl)-1-(thiophen-2-ylmethyl)-1H-benzimidazole ()
- Core : Benzimidazole (vs. pyrazole in the target compound).
- Substituents : Dual thiophen-2-yl groups and a chloro substituent.
- Structural Insights :
Compound B : 1-(Thiophen-2-yl-methyl)-3-[1,2,3]thiadiazol-5-yl-urea ()
- Core : Urea bridge (similar to the target compound).
- Substituents : Thiophen-2-ylmethyl and 1,2,3-thiadiazol-5-yl groups.
- Functional Comparison : The thiadiazole group introduces stronger electron-withdrawing effects compared to the pyrazole-thiophene system, which could influence reactivity or binding affinity .
Substituent Effects on Molecular Properties
- Thiophene vs. Thiadiazole : Thiophene’s electron-rich nature enhances π-stacking, while thiadiazole’s electronegativity may improve metabolic stability .
- Cyclopentyl Group : Introduced in the target compound, this substituent likely increases steric bulk and lipophilicity compared to smaller groups like chlorine in Compound A.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
